![molecular formula C8H14F3NO B1524460 [1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol CAS No. 831169-69-8](/img/structure/B1524460.png)
[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol
Overview
Description
“[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” is a chemical compound with the CAS Number: 831169-69-8 . It has a molecular weight of 197.2 . The IUPAC name for this compound is [1-(2,2,2-trifluoroethyl)-4-piperidinyl]methanol . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” is 1S/C8H14F3NO/c9-8(10,11)6-12-3-1-7(5-13)2-4-12/h7,13H,1-6H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
“[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility in various solvents would require additional experimental data.Scientific Research Applications
Pharmaceutical Research: Synthesis of Trifluoromethyl Group-Containing Drugs
The trifluoromethyl group is a common pharmacophore in many FDA-approved drugs due to its ability to enhance the biological activity of pharmaceutical compounds . “[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” can serve as a precursor in the synthesis of such drugs, where the trifluoromethyl group plays a crucial role in the drug’s efficacy and metabolism.
Organic Synthesis: Building Block for Complex Molecules
As a versatile building block, this compound is used in organic synthesis to construct complex molecules . Its unique structure allows for the introduction of the trifluoromethyl group into various organic frameworks, which can lead to the development of new materials with potential applications in different industries.
Material Science: Development of Fluorinated Polymers
In material science, fluorinated compounds are sought after for their exceptional properties. “[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” can be utilized in the development of fluorinated polymers, which are known for their high resistance to solvents, acids, and bases .
Catalysis: Ligand for Transition Metal Catalysts
This compound may act as a ligand for transition metal catalysts used in various catalytic processes. The presence of the trifluoromethyl group can influence the electronic properties of the metal center, potentially leading to more efficient catalysis .
Environmental Science: Photocatalytic Applications
The compound’s structural features might be explored in photocatalytic applications, such as the degradation of pollutants. Its incorporation into nanocomposites with materials like TiO2 could enhance photocatalytic efficiency under visible light .
Analytical Chemistry: Reference Standards
In analytical chemistry, “[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” can be used as a reference standard for calibrating instruments or validating analytical methods due to its well-defined physical and chemical properties .
Agrochemicals: Synthesis of Pesticides
The trifluoromethyl group is also beneficial in the synthesis of agrochemicals, including pesticides. This compound could be a key intermediate in creating new formulations that offer improved stability and effectiveness .
Biomedical Research: Fluorinated Probes
In biomedical research, fluorinated compounds are often used as probes due to their ability to be detected by various imaging techniques. “[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol” could be employed in the design of such probes, aiding in the study of biological processes .
Safety and Hazards
The compound is labeled with the signal word “Danger” and has the following hazard statements: H302, H315, H318, H335 . These codes indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . The associated precautionary statements provide guidance on how to handle the compound safely .
properties
IUPAC Name |
[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F3NO/c9-8(10,11)6-12-3-1-7(5-13)2-4-12/h7,13H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUSUBQANRFWAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)CC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30680470 |
Source
|
| Record name | [1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30680470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol | |
CAS RN |
831169-69-8 |
Source
|
| Record name | [1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30680470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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